![molecular formula C20H24N4O2 B5306973 5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide](/img/structure/B5306973.png)
5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide
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Overview
Description
5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide, also known as AMN082, is a chemical compound that has been extensively studied for its potential therapeutic applications in various neurological disorders. AMN082 is a selective agonist of the metabotropic glutamate receptor subtype 7 (mGluR7), which has been shown to play a crucial role in the regulation of neurotransmitter release and synaptic plasticity.
Mechanism of Action
5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide acts as a selective agonist of the mGluR7 receptor, which is primarily expressed in the nervous system and plays a crucial role in the regulation of neurotransmitter release and synaptic plasticity. Activation of mGluR7 has been shown to reduce the release of glutamate and other excitatory neurotransmitters, which can help to reduce neuronal excitability and improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models, including increasing the levels of brain-derived neurotrophic factor (BDNF) and reducing the levels of inflammatory cytokines. It has also been shown to improve synaptic plasticity and reduce oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide has several advantages for use in lab experiments, including its high selectivity for the mGluR7 receptor and its ability to penetrate the blood-brain barrier. However, it also has some limitations, including its relatively short half-life and the need for careful dosing to avoid potential side effects.
Future Directions
There are several potential future directions for research on 5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide, including further studies on its therapeutic potential in neurological disorders, the development of more potent and selective agonists of the mGluR7 receptor, and the investigation of its potential role in other physiological processes. Additionally, further studies on the safety and efficacy of this compound in humans will be necessary before it can be considered for clinical use.
Synthesis Methods
The synthesis of 5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide involves several steps, including the reaction of 6-methyl-2-pyridinylamine with acetic anhydride to form N-acetyl-6-methyl-2-pyridinylamine. This intermediate is then reacted with 1-piperidinyl-2-nitrobenzene to form the desired product, this compound.
Scientific Research Applications
5-(acetylamino)-N-(6-methyl-2-pyridinyl)-2-(1-piperidinyl)benzamide has been studied extensively for its potential therapeutic applications in various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, and has also been shown to improve cognitive function in rats.
properties
IUPAC Name |
5-acetamido-N-(6-methylpyridin-2-yl)-2-piperidin-1-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O2/c1-14-7-6-8-19(21-14)23-20(26)17-13-16(22-15(2)25)9-10-18(17)24-11-4-3-5-12-24/h6-10,13H,3-5,11-12H2,1-2H3,(H,22,25)(H,21,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWDNMNHBNFPIPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=C(C=CC(=C2)NC(=O)C)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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